N1-(2-methoxyethyl)-N2-((3-((4-methoxyphenyl)sulfonyl)oxazolidin-2-yl)methyl)oxalamide
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Description
N1-(2-methoxyethyl)-N2-((3-((4-methoxyphenyl)sulfonyl)oxazolidin-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C16H23N3O7S and its molecular weight is 401.43. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Applications
Oxazolidinones, such as U-100592 and U-100766, demonstrate significant in vitro antibacterial activities against a variety of clinically important pathogens, including methicillin-susceptible and methicillin-resistant Staphylococcus aureus, Enterococcus faecalis, and Mycobacterium tuberculosis. These compounds inhibit bacterial protein synthesis through a unique mechanism, showing effectiveness against strains resistant to other antibiotics without inducing rapid resistance development (Zurenko et al., 1996).
Synthetic Methodologies
N-substituted oxazolidin-2-one derivatives are used as safer, more convenient synthetic equivalents for hazardous reagents in the large-scale preparation of sulfamides. This methodology expands the scope of using N-sulfamoyloxazolidinones to prepare nonsymmetrical sulfamides, showcasing the versatility of oxazolidinone derivatives in synthetic organic chemistry (Borghese et al., 2006).
Chiral Auxiliaries and Stereochemistry
Oxazolidin-2-ones serve as chiral auxiliaries for inducing stereoselectivity in chemical reactions. For instance, N-[1-(Phenylsulfonyl)alkyl]oxazolidin-2-ones have been utilized for allylation reactions, yielding homoallylamines with significant stereoselectivity. This application is crucial in the synthesis of optically active compounds, highlighting the role of oxazolidinones in asymmetric synthesis (Marcantoni et al., 2002).
Antimicrobial Screening
Derivatives incorporating the oxazolidinone ring structure have been synthesized and screened for antimicrobial activity. For example, 5-(benzylidene)-3-phenylthiazolidin-4-one derivatives incorporating the thiazole ring have shown promise in treating microbial diseases, indicating the potential of oxazolidinone derivatives as therapeutic agents against bacterial and fungal infections (Desai et al., 2013).
Catalytic Applications
Oxazolidinone derivatives have been employed as catalysts in chemical reactions, such as the Cu-catalyzed N-arylation of oxazolidinones and amides with (hetero)aryl iodides. This catalytic application demonstrates the utility of oxazolidinones in facilitating bond-forming reactions under mild conditions, expanding the toolkit available for synthetic chemistry (Bhunia et al., 2022).
Properties
IUPAC Name |
N-(2-methoxyethyl)-N'-[[3-(4-methoxyphenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]oxamide |
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InChI |
InChI=1S/C16H23N3O7S/c1-24-9-7-17-15(20)16(21)18-11-14-19(8-10-26-14)27(22,23)13-5-3-12(25-2)4-6-13/h3-6,14H,7-11H2,1-2H3,(H,17,20)(H,18,21) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUONJOTUXNBHOQ-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=O)C(=O)NCC1N(CCO1)S(=O)(=O)C2=CC=C(C=C2)OC |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N3O7S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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